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optimizing H-GIn(Trt)-OH coupling efficiency

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: H-GIn(Trt)-OH

CAS No.: 102747-84-2

Cat. No.: S726842

Chemical Profile: H-GIn(Trt)-OH

For your reference, here are the basic specifications of H-GIn(Trt)-OH gathered from the search results:

Property Specification

CAS Number 102747-84-2 [1] [2] [3]

Molecular Formula C24H24N20s3 [1] [2] [3]

Molecular Weight 388.46 g/mol [1] [2] [3]

Appearance White to off-white powder [1]

Melting Point Information not available in search results

Storage 2-8°C, in a dark place, under an inert atmosphere [1]

Solubility Soluble in Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone [1]

Common Challenges & Initial Troubleshooting Steps

© 2026 Smolecule. All rights reserved. 1/3 Tech Support


https://www.smolecule.com/products/s726842?utm_src=pdf-body
https://www.smolecule.com/products/s726842?utm_src=pdf-interest
https://www.smolecule.com/products/s726842?utm_src=pdf-body
https://www.smolecule.com/products/s726842?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0468808.htm
https://www.pharmaffiliates.com/en/102747-84-2-h-gln-trt-oh-pa270025282.html
https://www.simsonpharma.com/product/h-gln(trt)-oh
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0468808.htm
https://www.pharmaffiliates.com/en/102747-84-2-h-gln-trt-oh-pa270025282.html
https://www.simsonpharma.com/product/h-gln(trt)-oh
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0468808.htm
https://www.pharmaffiliates.com/en/102747-84-2-h-gln-trt-oh-pa270025282.html
https://www.simsonpharma.com/product/h-gln(trt)-oh
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0468808.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0468808.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0468808.htm
https://www.smolecule.com/products/s726842?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Click to download full resolution via product page

Pre-dissolve amino acid
in minimal solvent
(e.g., DCM, DMF)

Smolecule

Root Cause Analysis & Performance Maximization

Specifications & Pricing

efficiency problems.

While specific issues with H-GIn(Trt)-OH are not detailed, general peptide coupling challenges often
involve slow reaction rates, low yields, and epimerization (racemization) [4].

The following diagram outlines a logical workflow for diagnosing and resolving these common coupling
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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